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Compound Focus: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
Cat. No.: S12863348

Compound Overview: SHR-A1811 Drug-Linker

MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan is a key component in antibody-drug conjugates
(ADCs), functioning as the conjugate that links a cytotoxic payload (Exatecan) to a monoclonal antibody [1]
[2] [3]. Its core biological activity is derived from Exatecan, a potent inhibitor of DNA Topoisomerase I with

an IC50 of 2.2 uM [1] [2] [3].

The table below summarizes its basic physicochemical properties:

Property Value

CAS Number 2414254-51-4 [1] [2] [3]

Molecular Formula CssHeoFNoO1s3 [1] [2] [4]

Molecular Weight 1074.12 g/mol [1] [2] [4]

Primary Target DNA Topoisomerase | (via Exatecan) [1] [2]
Appearance White to off-white solid [4]
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Handling, Storage, and Solubility Guide

Proper handling is critical for maintaining the stability of this reagent. The following information, compiled

from supplier data, can help prevent common issues related to compound degradation [1] [4].

Aspect Recommendation

Storage -20°C for short-term (3 years); -80°C for long-term (6 months) [1] [4].

(Powder)

Storage -80°C for 6 months; -20°C for 1 month [1]. Aliquot to avoid repeated freeze-thaw
(Solution) cycles.

Shipping Stable at ambient temperature for short durations [4].

Solubility Soluble in DMSO (e.g., 100 mg/mL) [1]. For in vivo work, further dilution in solvent

mixtures is required [4].

Mechanism of Action in ADCs

The compound's role is part of a larger, sophisticated mechanism for targeted cancer therapy. The diagram

below illustrates how ADC linker-payloads like this function from administration to inducing cell death [5].
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Frequently Asked Questions

Q1: What is the primary application of MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan in
research? It is used as a critical building block for the synthesis of Antibody-Drug Conjugates (ADCs),
specifically as the linker-payload component [1] [2]. It is intended for research purposes only and not for

human administration [1] [2] [4].
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Q2: The compound does not fully dissolve. What formulations can I try? If the compound does not fully

dissolve in DMSO, you can try the following in vivo formulation suggestions for research purposes [4]:

¢ Injection Formulation 1: DMSO : Tween 80 : Saline=10:5:85
¢ Injection Formulation 2: DMSO : PEG300 : Tween 80 : Saline =10:40:5:45
¢ Oral Formulation 1: Suspend in 0.5% Carboxymethylcellulose sodium (CMC-Na)

Acknowledged Information Gaps and Further Guidance

A significant challenge you may face is the lack of detailed analytical parameters in the public domain. The
search results do not contain specific methods like HPLC conditions, LC-MS parameters, or purity analysis

protocols for this specific compound.

To move forward with analytical method development, I suggest:

e Consulting the Supplier Directly: The most reliable source for analytical data is often the
manufacturer. Companies like MedChemExpress and TargetMol may provide technical data sheets or
application notes upon request [1] [2].

¢ Literature and Patent Mining: The compound is associated with an international patent
(W0O2020063673) [4]. A detailed review of this patent and related scientific publications may reveal
specific analytical methods used by the developers.

¢ Developing In-House Methods: Using the provided molecular weight, formula, and structure, you
can begin developing in-house methods. A combination of reversed-phase HPLC and LC-MS (using
electrospray ionization in positive mode) would be a standard starting point for characterizing the
linker and confirming its identity.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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